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Compound of Interest

Compound Name: 4,4'-Carbonyldiphthalic anhydride

Cat. No.: B1265871

An In-depth Technical Guide to 4,4'-
Carbonyldiphthalic Anhydride

This technical guide provides a comprehensive overview of 4,4'-Carbonyldiphthalic
anhydride, a key monomer in the synthesis of high-performance polymers. The information is
tailored for researchers, scientists, and professionals in drug development and materials
science, with a focus on its chemical properties, synthesis, and applications.

Chemical Identity and Properties

4,4'-Carbonyldiphthalic anhydride, also widely known as 3,3',4,4'-
Benzophenonetetracarboxylic dianhydride (BTDA), is an aromatic organic acid dianhydride.[1]
[2] Its rigid benzophenone core, combined with the reactive anhydride groups, makes it a
valuable building block for thermostable polymers.[3]

Molecular Formula and Weight:

The chemical formula and molecular weight of 4,4'-Carbonyldiphthalic anhydride are
fundamental for stoichiometric calculations in chemical reactions.
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Property Value Citations
Molecular Formula C17HeO7 [11[4115]
Molecular Weight 322.22 g/mol (Computed) [4]

Molar Mass 322.228 g-mol—1 [2]
Monoisotopic Mass 322.0114 u [6]

Physicochemical Properties:

The physical and chemical properties of BTDA are critical for its handling, storage, and
processing in various applications.

Property Value Citations
Physical State Solid, Light yellow powder [4115]
Melting Point 220-226 °C [1]

Boiling Point 320 °C (at 5 mmHg) [1]
Density 1.570 g/cm3 [1]

- Soluble in polar aprotic
Solubility [1]
solvents (DMAc, DMF, NMP)

Spectroscopic Data:

Spectroscopic data is essential for the structural confirmation and purity assessment of 4,4'-
Carbonyldiphthalic anhydride.
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. . Characteristic o
Spectroscopic Technique . Citations
Peaks/information

~1770 cm~t (asymmetric C=0
FTIR stretch), ~1720 cm™1 [1]
(symmetric C=0 stretch)

8.96 (2H, dd), 8.35 (2H, d),
1H NMR (DMSO-ds) 5.19 (2H. d) [7]

Experimental Protocols

Detailed experimental procedures are crucial for the successful synthesis and application of
4,4'-Carbonyldiphthalic anhydride.

2.1. Synthesis of 4,4'-Carbonyldiphthalic Anhydride

A common laboratory method for producing 3,3',4,4'-benzophenonetetracarboxylic dianhydride

involves a multi-step process.[7]

Logical Workflow for BTDA Synthesis
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Caption: Multi-step synthesis of 4,4'-Carbonyldiphthalic anhydride.

» Step 1: Friedel-Crafts Alkylation: This initial step involves the alkylation of o-xylene to
produce 3,3',4,4'-tetramethylbenzophenone.[7]

o Step 2: Liquid Phase Oxidation: The intermediate, 3,3',4,4'-tetramethylbenzophenone, is
then subjected to liquid phase oxidation to yield benzophenonetetracarboxylic acid.[7] This
can be achieved using oxidizing agents like nitric acid or potassium permanganate.[7] For
instance, oxidation with potassium permanganate is reported to have a maximum vyield of
70% at a molar ratio of 1:8.4 (tetramethylbenzophenone to potassium permanganate).[7]

o Step 3: Dehydration (Anhydridization): The final step is the dehydration of the tetracarboxylic
acid to form the dianhydride.[7] This is typically carried out at high temperatures in a high-
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boiling solvent such as diphenyl ether at 230°C for 2 hours, with reported yields of up to
70%.[7] The resulting product can be purified by recrystallization.[7]

2.2. Synthesis of Polyimides from BTDA

4,4'-Carbonyldiphthalic anhydride is a key monomer in the synthesis of polyimides, which
are known for their exceptional thermal stability, chemical resistance, and mechanical
properties.[1] The synthesis is a two-step process.[7]

Experimental Workflow for Polyimide Synthesis
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Caption: General two-step synthesis of polyimides from BTDA.
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o Step 1: Polyamic Acid (PAA) Formation: The process begins with the acylation of a diamine
with 4,4'-Carbonyldiphthalic anhydride in a polar solvent to form a polyamic acid (PAA)
solution.[7]

o Step 2: Imidization: The second stage involves the dehydrocyclization of the PAA, known as
imidization, which can be achieved through thermal or chemical methods to yield the final
aromatic polyimide.[7]

2.3. Characterization Techniques

To ensure the quality and structural integrity of the synthesized BTDA and derived polymers,
several analytical methods are employed.

o Fourier-Transform Infrared Spectroscopy (FTIR): Used to confirm the presence of the
anhydride functional groups, with characteristic peaks around 1770 cm~* and 1720 cm~1,[1]

o Thermogravimetric Analysis (TGA): This technique is used to assess the thermal stability of
the compound, with a decomposition onset typically above 400°C.[1]

o High-Performance Liquid Chromatography (HPLC): Employed to determine the purity of the
BTDA, with research-grade material expected to have a purity of 296%.[1]

Applications and Significance

The unique properties of 4,4'-Carbonyldiphthalic anhydride make it a critical component in
various advanced materials.

Relationship Diagram of BTDA Applications
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Caption: Key application areas of 4,4'-Carbonyldiphthalic anhydride.

o Polymer Production: The primary application of BTDA is in the synthesis of polyimides.[1]
These high-performance polymers are utilized in industries such as aerospace, electronics,
and automotive due to their excellent thermal stability, chemical resistance, and mechanical
strength.[1] BTDA-based polyimide films are particularly important as electrical insulators
and substrates for flexible copper-clad laminates in smart devices and 5G technology.[1][3]

+ Epoxy Powder Coatings: BTDA also serves as a curing agent for epoxy-based powder
coatings.[1] It allows for lower stoichiometric ratios compared to traditional curing agents,
resulting in materials that are less brittle while maintaining high glass transition
temperatures, a desirable property for durable industrial applications.[1][3]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4,4'-Carbonyldiphthalic anhydride is classified as follows:
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» Hazards: Causes serious eye irritation (H319) and may cause respiratory irritation (H335).[2]
It is also a skin sensitizer.[8]

o Precautions: Standard laboratory safety precautions should be observed, including the use
of personal protective equipment such as gloves, safety glasses, and a lab coat.[2] Work
should be conducted in a well-ventilated area to avoid inhalation of dust.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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